Cas no 596793-57-6 (7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid)

7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid is a heterocyclic compound featuring a thienopyridine core with a chloro substituent at the 7-position and a carboxylic acid functional group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The presence of both electron-withdrawing (chloro) and electron-donating (carboxylic acid) groups enhances its reactivity in various coupling and functionalization reactions. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. This compound is particularly useful in medicinal chemistry for designing novel therapeutic agents due to its versatile scaffold.

7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid structure

596793-57-6 structure

Product Name:7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid

CAS No:596793-57-6

MF:C₈H₄ClNO₂S

MW:213.640859603882

MDL:MFCD12923083

CID:839539

PubChem ID:11276033

Update Time:2025-06-06

7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid
- LogP
- 7-chloro-Thieno[3,2-b]pyridine-2-carboxylic acid
- SCHEMBL199636
- WYA79357
- DB-013408
- P11517
- MFCD12923083
- EN300-7423770
- 7-chlorothieno[3,2-b]pyridine-2-carboxylicacid
- OACQHLMJJRQAPO-UHFFFAOYSA-N
- 596793-57-6
- PB15103
- Z1269202914
- AS-50942
- AKOS022172240
- CS-0050035
- DTXSID80460906
- MDL： MFCD12923083
- Inchi： 1S/C8H4ClNO2S/c9-4-1-2-10-5-3-6(8(11)12)13-7(4)5/h1-3H,(H,11,12)
- InChI Key： OACQHLMJJRQAPO-UHFFFAOYSA-N
- SMILES： ClC1=CC=NC2C=C(C(=O)O)SC=21

Computed Properties

Exact Mass: 212.96522
Monoisotopic Mass: 212.9651272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 78.4Å²

Experimental Properties

Density: 1.634
Boiling Point: 407.9°C at 760 mmHg
Flash Point: 200.5°C
Refractive Index: 1.733
PSA: 50.19

7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid Pricemore >>

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Matrix Scientific	122846-1g	7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid, 95+%	596793-57-6	95+%	1g	$908.00	2023-09-07
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Alichem	A029182001-1g	7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid	596793-57-6	95%	1g	$515.57	2023-09-01
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eNovation Chemicals LLC	D588872-1G	7-chlorothieno[3,2-b]pyridine-2-carboxylic acid	596793-57-6	97%	1g	$330	2024-05-23
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